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Abstract

Dibutyl sulphoxide (DBSO), a dialkyl sulfoxide, presents a unique profile of physical and
chemical properties that distinguish it from its well-studied lower homolog, dimethyl sulfoxide
(DMSO). This technical guide provides a comprehensive overview of the core physical and
chemical characteristics of DBSO, with a focus on data relevant to researchers, scientists, and
professionals in drug development. This document summarizes key quantitative data in
structured tables, outlines experimental protocols for its synthesis and characterization, and
provides visualizations of relevant chemical processes.

Introduction

Dibutyl sulphoxide (CAS No: 2168-93-6) is an organosulfur compound with the chemical
formula CsH1s0S.[1] As a member of the dialkyl sulfoxide family, its properties are influenced
by the presence of the polar sulfoxide group and the non-polar butyl chains. This duality
imparts a lower polarity and higher lipophilicity compared to DMSO, suggesting distinct
potential applications in various chemical and pharmaceutical contexts.[2] This guide aims to
consolidate the available technical information on DBSO to facilitate its evaluation and use in
research and development.
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Physical Properties

Dibutyl sulphoxide is a white to pale yellow hygroscopic solid at room temperature.[1][3] Its
physical state is notable, as its melting point is just above typical ambient temperatures. The
key physical properties of dibutyl sulphoxide are summarized in the table below, with a

comparison to dimethyl sulfoxide (DMSOQ) to highlight the influence of the longer alkyl chains.

Table 1: Physical Properties of Dibutyl Sulphoxide and Dimethyl Sulphoxide

Dimethyl Sulphoxide

Propert Dibutyl Sulphoxide

perty y P (DMSO)
Molecular Formula CsH1sOS[1] (CH3)2S0[4]
Molecular Weight 162.30 g/mol [1] 78.13 g/mol [4]

White to pale yellow o
Appearance ] ] Colorless liquid[4]
hygroscopic solid[1][3]

Melting Point 31-34 °C[1][5][6][7] 19 °C[4]
Boiling Point 250 °C[5][6]1[7] 189 °C[4]
Density 0.832 g/mL at 25 °C[5][6][7] 1.1004 g/mL][4]
Refractive Index (n20/D) 1.467[5][6][7] 1.479

Water Solubility Slightly soluble[5][6] Miscible[4]
Flash Point 121 °C (250 °F)[6][7] 87 °C (189 °F)

Chemical Properties and Reactivity

The chemical behavior of dibutyl sulphoxide is primarily dictated by the sulfoxide functional
group. It can participate in both oxidative and reductive transformations and acts as a ligand in
coordination chemistry.[2]

Synthesis

The most common method for synthesizing dibutyl sulphoxide is through the controlled
oxidation of its precursor, dibutyl sulfide.[2] This reaction requires careful control to prevent
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over-oxidation to the corresponding sulfone.

Reactivity

o Oxidation and Reduction: Dibutyl sulphoxide can be further oxidized to dibutyl sulfone or
reduced to dibutyl sulfide. The choice of reagents and reaction conditions determines the
outcome of these transformations.[2]

o Coordination Chemistry: The polar sulfoxide group allows DBSO to function as a ligand in
coordination complexes with various metal ions.[2]

Experimental Protocols
Synthesis of Dibutyl Sulphoxide by Oxidation of Dibutyl
Sulfide

While a highly detailed, standardized protocol for dibutyl sulphoxide is not readily available in
the reviewed literature, a general procedure for the oxidation of sulfides to sulfoxides can be
adapted. One common method involves the use of an oxidizing agent such as hydrogen
peroxide in a suitable solvent.

General Protocol:

» Dissolution: Dissolve dibutyl sulfide in a suitable organic solvent (e.g., acetic acid or
dichloromethane).

o Oxidation: Slowly add a controlled amount of an oxidizing agent (e.g., hydrogen peroxide) to
the solution while monitoring the temperature. The reaction is often exothermic.

e Reaction Monitoring: Monitor the progress of the reaction using techniques like Thin Layer
Chromatography (TLC) or Gas Chromatography (GC) to ensure the selective formation of
the sulfoxide and minimize over-oxidation to the sulfone.

o Work-up: Once the reaction is complete, the reaction mixture is typically quenched, and the
product is extracted using an appropriate solvent.

 Purification: The crude product can be purified by techniques such as distillation under
reduced pressure or chromatography.
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Analytical Characterization

The characterization of dibutyl sulphoxide typically involves standard spectroscopic
techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o 'H NMR: Provides information on the proton environments in the butyl chains.
o 18C NMR: Shows the number and types of carbon atoms in the molecule.

e Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic strong absorption
band for the S=0 stretching vibration.

o Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern
of the molecule.

Table 2: Spectral Data for Dibutyl Sulphoxide

Technique Key Features

Spectral data is available, but specific chemical
1H NMR shifts and coupling constants require access to

spectral databases or direct measurement.

Spectral data is available, but specific chemical
13C NMR shifts require access to spectral databases or

direct measurement.

IR Spectroscopy Characterized by a strong S=0 stretch.

Characterized by Low Resolution Mass

Mass Spectrometr
P Y Spectrometry (LRMS).

Applications in Drug Development

While dibutyl sulphoxide itself is not as extensively studied as DMSO in pharmaceutical
applications, its properties suggest potential utility. The increased lipophilicity compared to
DMSO could be advantageous for the solubilization and delivery of poorly water-soluble drug
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candidates.[2] The broader family of dialkyl sulfoxides, particularly DMSO, is widely used in
drug discovery and development as a solvent and a penetration enhancer for topical
formulations.[8]

Potential Applications:

» Solvent for Active Pharmaceutical Ingredients (APIs): Its ability to dissolve a range of organic
compounds could make it a useful solvent in drug formulation.[9]

o Excipient in Topical Formulations: The balance of polar and non-polar characteristics might
allow it to function as a penetration enhancer, similar to DMSO, potentially with different
efficacy or skin tolerance profiles.

Visualizations
Experimental Workflow: Synthesis of Dialkyl Sulfoxides

The following diagram illustrates a generalized workflow for the synthesis of a dialkyl sulfoxide,
such as dibutyl sulphoxide, through the oxidation of the corresponding sulfide.

General workflow for the synthesis of dibutyl sulphoxide.

Signaling Pathway Modulation by a Related Compound:
DMSO

While no specific signaling pathways modulated by dibutyl sulphoxide have been identified in
the reviewed literature, its close analog, DMSO, has been shown to affect various cellular
pathways. The following diagram illustrates some of the known interactions of DMSO, which
may serve as a starting point for investigating the biological effects of DBSO. It is critical to note
that this pathway is for DMSO and not dibutyl sulphoxide.

Signaling pathway modulation by DMSO (a related sulfoxide).

Conclusion

Dibutyl sulphoxide is a hygroscopic, low-melting solid with distinct physical and chemical
properties compared to DMSO. Its increased lipophilicity and lower polarity may offer
advantages in specific applications, particularly as a solvent for non-polar compounds. While its
role in drug development is not yet well-defined, its relationship to the widely used DMSO
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suggests that further investigation into its potential as a pharmaceutical excipient is warranted.
The experimental protocols and data presented in this guide provide a foundation for
researchers and drug development professionals to explore the potential of dibutyl
sulphoxide in their work. Further studies are needed to fully elucidate its biological activity and
potential applications in modulating cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1346571?utm_src=pdf-body
https://www.benchchem.com/product/b1346571?utm_src=pdf-body
https://www.benchchem.com/product/b1346571?utm_src=pdf-custom-synthesis
https://www.gchemglobal.com/markets/pharmaceuticals/
https://www.rsc.org/suppdata/ob/c1/c1ob06102j/c1ob06102j.pdf
https://eprints.nottingham.ac.uk/65663/1/Final%20Thesis%20Submission.pdf
https://www.chemicalbook.com/SpectrumEN_2168-93-6_1HNMR.htm
https://www.pharmtech.com/view/dimethyl-sulfoxide-usp-pheur-approved-pharmaceutical-products-and-medical-devices
https://www.rsc.org/suppdata/d4/ob/d4ob00204k/d4ob00204k1.pdf
https://www.laboratorynotes.com/dimethyl-sulfoxide-dmso-in-drug-delivery/
https://pubmed.ncbi.nlm.nih.gov/22030943/
https://pubmed.ncbi.nlm.nih.gov/22030943/
https://www.quora.com/Do-we-use-DMSO-as-a-drug-delivery-tool-If-not-why-not-If-we-do-why-is-it-not-used-more-often
https://www.benchchem.com/product/b1346571#physical-and-chemical-properties-of-dibutyl-sulphoxide
https://www.benchchem.com/product/b1346571#physical-and-chemical-properties-of-dibutyl-sulphoxide
https://www.benchchem.com/product/b1346571#physical-and-chemical-properties-of-dibutyl-sulphoxide
https://www.benchchem.com/product/b1346571#physical-and-chemical-properties-of-dibutyl-sulphoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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